4-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide
Description
4-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide, also known as MMMP, is a sulfonamide derivative that has been extensively studied for its potential use as a therapeutic agent. MMMP has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Scientific Research Applications
Synthesis of Indole Derivatives
The compound can be used in the synthesis of indole derivatives, which are significant heterocyclic systems in natural products and drugs . Indoles play a crucial role in cell biology and have attracted increasing attention for the treatment of cancer cells, microbes, and various disorders in the human body .
Preparation of Azo Dyes
The compound is an important starting material for the synthesis of azo dyes . Azo dyes are widely used in the textile industry due to their vibrant colors and high mordanting properties.
Preparation of Dithiocarbamate
Dithiocarbamates are another class of compounds that can be synthesized using this compound . Dithiocarbamates have diverse applications, including use as pesticides, rubber accelerators, and flotation agents.
Synthesis of Alkaloids
Alkaloids, a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms, can also be synthesized using this compound . This class of compounds has a wide range of pharmacological activities.
Synthesis of Pharmaceuticals
The compound can be used in the synthesis of various pharmaceuticals . For example, it forms the constituents of many pharmaceuticals such as antidepressants (clomipramine, desipramine), psychedelic and opiate analgesics (phenethylamines, codeine, heroin, morphine), and agrochemicals .
Corrosion Prevention
The compound can be used in corrosion prevention. For instance, it can be used as an organic inhibitor for mild steel (MS) corrosion prevention .
Synthesis of Tetrahydroquinoline Derivatives
The compound can be used in the preparation of tetrahydroquinoline derivatives . These derivatives have various applications in medicinal chemistry due to their wide range of biological activities.
Nucleophilic Attack Site
The sulfonamide group in the structure of this compound is a possible nucleophilic attack site . This property can be exploited in various chemical reactions.
properties
IUPAC Name |
4-methoxy-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4S/c1-13-5-6-14(12-17(13)20-11-3-4-18(20)21)19-25(22,23)16-9-7-15(24-2)8-10-16/h5-10,12,19H,3-4,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPDIIIRCRWKHPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OC)N3CCCC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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